Cas no 2098157-20-9 ((E)-4-oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-enoic acid)

• Product Name: (E)-4-oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-enoic acid
• CAS No: 2098157-20-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5725903
• PubChem ID: 121202044
• Update Time: 2025-11-05

(E)-4-oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-enoic acid
• 2098157-20-9
• AKOS026710221
• (E)-4-(1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl)-4-oxobut-2-enoic acid
• (E)-4-oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-enoic acid
• F1907-5852

• Inchi： 1S/C10H13NO4/c12-9(1-2-10(13)14)11-3-7-5-15-6-8(7)4-11/h1-2,7-8H,3-6H2,(H,13,14)/b2-1+
• InChI Key： MOAPZLAETGRTCQ-OWOJBTEDSA-N
• SMILES： O1CC2CN(C(/C=C/C(=O)O)=O)CC2C1

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (E)-4-oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-enoic acid

(E)-4-Oxo-4-(Tetrahydro-1H-Furo[3,4-c]pyrrol-5(3H)-yl)But-2-Enoic Acid: A Comprehensive Overview

Introduction

(E)-4-Oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-en oic acid, with the CAS number 2098157-20-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential biological activities. In this article, we will delve into its chemical structure, synthesis, biological properties, and applications, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

Chemical Structure and Properties

The compound (E)-4-Oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)but-2-en oic acid exhibits a complex structure that combines a buten oic acid moiety with a tetrahydrofuro pyrrole ring system. The E configuration at the double bond is critical for its stereochemical properties and biological activity. The presence of the oxo group at position 4 introduces additional functional complexity, potentially influencing its reactivity and interactions with biological systems.

Recent studies have highlighted the importance of such fused ring systems in modulating pharmacokinetic properties. The tetrahydrofuro pyrrole ring system is particularly interesting due to its potential to enhance bioavailability and reduce metabolic liabilities. This structural feature has been a focal point in recent drug design efforts targeting various therapeutic areas.

Synthesis and Isolation

The synthesis of (E)-4-Oxo-4-(tetrahydro-1H-furo[3,4-c]pyrrol -5(3H)-yl)buten oic acid involves a multi-step process that typically begins with the preparation of precursor compounds. Key steps include the formation of the tetrahydrofuro pyrrole ring system and subsequent coupling with the buten oic acid moiety. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective approaches to constructing such complex structures.

Isolation from natural sources has also been explored, with some researchers reporting its presence in certain marine organisms. These findings underscore its potential as a natural product with bioactive properties.

Biological Activity and Applications

Emerging research has demonstrated that (E)-4-Oxo-4-(tetrahydro -1H-furo[3,4-c]pyrrol -5(3H)-yl)buten oic acid possesses significant biological activity across multiple therapeutic areas. Notably, it has shown promise as an anti-inflammatory agent, with studies indicating potent inhibition of pro-inflammatory cytokines in vitro.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential anti-tumor activity. Preclinical studies have revealed selective cytotoxicity against various cancer cell lines, suggesting it may serve as a lead compound for anticancer drug development.

Recent Research Findings

The scientific community has made remarkable progress in understanding the mechanisms underlying the biological activity of (E)-4-Oxo -4-(tetrahydro -1H-furo[3,4-c]pyrrol -5(3H)-yl)buten oic acid. Recent studies have elucidated its ability to modulate key signaling pathways involved in inflammation and cancer progression.

Moreover, advancements in computational chemistry have enabled detailed molecular docking studies, providing insights into how this compound interacts with target proteins at the atomic level. These findings are paving the way for rational drug design strategies aimed at optimizing its therapeutic potential.

Future Directions and Conclusion

The journey of (E)-4-Oxo -4-(tetrahydro -1H-furo[3,4-c]pyrrol -5(3 H)-yl)buten oic acid from laboratory synthesis to potential clinical application is still unfolding. Its unique structure and promising biological profile make it an exciting candidate for further exploration in drug discovery programs.

As research continues to uncover new facets of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in advancing therapeutic interventions for inflammatory diseases and cancer. Stay tuned for more updates on this intriguing molecule! p>